Cas no 5554-24-5 (3-methoxyphenyl benzoate)

• Product Name: 3-methoxyphenyl benzoate
• CAS No: 5554-24-5
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 387090
• PubChem ID: 282883
• Update Time: 2025-04-19

3-methoxyphenyl benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methoxy-, 1-benzoate
• 3-METHOXYPHENYLBENZOATE
• OXYBENZONE
• (3-Methoxyphenyl)-benzoat
• 1-Benzoyloxy-3-hydroxy-2-propanone
• 1-Benzoyloxy-3-hydroxy-aceton
• 1-benzoyloxy-3-hydroxypropan-2-one
• 1-Benzoyloxy-3-hydroxypropanone
• 1-Benzoyloxy-3-methoxy-benzol
• 2-Propanone, 1-(benzoyloxy)-3-hydroxy-
• AGN-PC-000YRT
• Benzoesaeure-< 3-methoxy-phenylester>
• Benzoesaeure-< m-methoxy-phenylester>
• Benzoyl-dioxyaceton
• CTK0J1117
• Resorcinmethyletherbenzoat
• SureCN714123
• 5554-24-5
• (3-methoxyphenyl) benzoate
• RJQSMMZRWQXFTQ-UHFFFAOYSA-N
• 3-methoxyphenyl benzoate
• NSC-136981
• DTXSID50970880
• SCHEMBL411502
• NSC136981

• Inchi： 1S/C14H12O3/c1-16-12-8-5-9-13(10-12)17-14(15)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： RJQSMMZRWQXFTQ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

3-methoxyphenyl benzoate Security Information

• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones